4-cyano-N-(isochroman-3-ylmethyl)-N-methylbenzamide

• IUPAC Name: 4-cyano-N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylbenzamide
• InChI: InChI=1S/C19H18N2O2/c1-21(19(22)15-8-6-14(11-20)7-9-15)12-18-10-16-4-2-3-5-17(16)13-23-18/h2-9,18H,10,12-13H2,1H3
• InChI Key: INIQGPCMBMZIMG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• CAS No.: 2034402-98-5

Description

4-cyano-N-(isochroman-3-ylmethyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.365. The purity is usually 95%.
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Scientific Research Applications

• Photoluminescent Materials : Research by Crenshaw and Weder (2006) focused on the photoluminescence of cyano-substituted molecules. They aimed to create self-assessing elastomers with built-in deformation sensors using these molecules, demonstrating potential applications in materials science and engineering (Crenshaw & Weder, 2006).

• Photochemical Behavior in Solvents : A study by Yang et al. (2007) investigated the photochemical behavior of a series of trans-3-(N-arylamino)stilbenes, including cyano-substituted variants, in different solvents. This research provides insights into the properties of these compounds under various conditions, which is important for their potential applications in chemistry and material sciences (Yang et al., 2007).

• Synthetic Applications of Metal Carbene Precursors : Ren et al. (2017) explored 4-diazoisochroman-3-imines as metal carbene precursors for synthesizing various isochromene derivatives. This study highlights the potential of these compounds in synthetic organic chemistry, particularly in the synthesis of complex organic structures (Ren et al., 2017).

• Chromogenic Detection of Cyanide : Tomasulo et al. (2006) designed heterocyclic compounds for the colorimetric detection of cyanide, which can lead to practical strategies for identifying this toxic anion in various environments. Their research underscores the importance of these compounds in environmental monitoring and safety applications (Tomasulo et al., 2006).

• Liquid Chromatographic Retention Study : Lehtonen (1983) investigated the reversed-phase liquid chromatographic retention of various N-ethylbenzamides, including those substituted with cyano groups. This research is significant for analytical chemistry, particularly in understanding the chromatographic behaviors of these compounds (Lehtonen, 1983).

• Synthesis and Characterization of Bent-Core Liquid Crystals : Debnath et al. (2013) synthesized unsymmetrical four-ring bent-core liquid crystals with cyano moieties, demonstrating their potential in creating new materials for liquid crystal displays and related technologies (Debnath et al., 2013).

• Fluorescence Switching in Stilbenic Pi-Dimer Crystals : A study by Chung et al. (2009) on asymmetric cyano-stilbene derivatives revealed high-contrast reversible fluorescence switching in crystals, suggesting applications in optical devices and sensors (Chung et al., 2009).